1-[4-(3-Bromobenzenesulfonyl)piperazin-1-yl]-5-(1,2-dithiolan-3-yl)pentan-1-one

• IUPAC Name: 1-[4-(3-bromophenyl)sulfonylpiperazin-1-yl]-5-(dithiolan-3-yl)pentan-1-one
• InChI: InChI=1S/C18H25BrN2O3S3/c19-15-4-3-6-17(14-15)27(23,24)21-11-9-20(10-12-21)18(22)7-2-1-5-16-8-13-25-26-16/h3-4,6,14,16H,1-2,5,7-13H2
• InChI Key: BHWSJWJGSHILDO-UHFFFAOYSA-N
• Canonical SMILES: C1CSSC1CCCCC(=O)N2CCN(CC2)S(=O)(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C18H25BrN2O3S3
• Molecular Weight: 493.5 g/mol
• CAS No.: 949827-67-2

Description

The compound “1-[4-(3-Bromobenzenesulfonyl)piperazin-1-yl]-5-(1,2-dithiolan-3-yl)pentan-1-one” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceutical drugs. The compound also contains a bromobenzenesulfonyl group and a 1,2-dithiolan-3-yl group attached to a pentan-1-one backbone.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the piperazine ring and the attachment of the bromobenzenesulfonyl and 1,2-dithiolan-3-yl groups. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry could be used to characterize the structure.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Piperazine derivatives have a wide range of biological activities, including antiviral, antipsychotic, and antimicrobial activities.